Cas no 2228193-30-2 (5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine
• CAS No: 2228193-30-2
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 6352283
• PubChem ID: 165699900
• Update Time: 2025-05-20

5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine
• EN300-1997002
• 2228193-30-2

• Inchi： 1S/C9H6ClFN2O/c10-6-3-1-2-5(8(6)11)9-7(12)4-13-14-9/h1-4H,12H2
• InChI Key： RMONBYUBNCOWNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine

Introduction to 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine (CAS No. 2228193-30-2)

5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic amine derivative has garnered attention due to its role as a key intermediate in the synthesis of various therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The chemical structure of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine consists of an oxazole ring fused with a phenyl group, where the phenyl ring is further functionalized with chloro and fluoro atoms. This specific arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The oxazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine. Molecular docking studies have revealed its potential binding affinity to various enzyme targets, suggesting applications in the treatment of inflammatory diseases and metabolic disorders. The fluoro substituent, in particular, has been shown to enhance metabolic stability and bioavailability, which are critical factors in drug development.

In the realm of medicinal chemistry, the synthesis of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine has been optimized through multi-step organic reactions, including nucleophilic substitution and cyclization processes. The chloro group introduces reactivity that allows for further derivatization, enabling the creation of a diverse library of analogs. These derivatives can be screened for enhanced potency and reduced toxicity, aligning with the principles of structure-activity relationship (SAR) studies.

One of the most promising applications of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases, potentially leading to new therapeutic strategies. The oxazole ring's ability to modulate enzyme activity makes it an attractive component in kinase inhibition research.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter the pharmacokinetic profile of a drug, improving its absorption, distribution, metabolism, and excretion (ADME) properties. In 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine, the fluorine atom contributes to these favorable properties while also participating in hydrogen bonding interactions with biological targets. This dual functionality makes it a versatile building block for drug design.

Another area where this compound shows promise is in antiviral research. The oxazole scaffold has been identified as a potential inhibitor of viral replication due to its ability to disrupt essential viral enzymes. Studies have indicated that modifications around the oxazole ring can enhance antiviral activity against RNA viruses. The chloro and fluoro substituents may play roles in optimizing binding affinity and resistance profiles against viral strains.

From a synthetic chemistry perspective, 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine exemplifies the importance of functional group interplay in designing complex molecules. The synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability in its production.

The future directions for research on 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-4-amine include exploring its potential as a prodrug or exploring new synthetic pathways that could reduce production costs. Additionally, investigating its interactions with other biological targets beyond kinases and viruses could uncover additional therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and eventual market approval.

In conclusion,5-(3-chloro - 2 -fluorophenyl ) - 1 , 2 - oxazol - 4 - amine (CAS No . 2228193 - 30 - 2 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in computational modeling and synthetic methodologies , make it a valuable asset for drug discovery . As research continues , this compound is poised to contribute to the development of novel treatments for various diseases , underscoring its importance in modern medicinal chemistry .